N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide

• IUPAC Name: N-methyl-N-[1-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C11H16N6O2S/c1-16(20(2,18)19)8-3-4-17(6-8)11-9-5-14-15-10(9)12-7-13-11/h5,7-8H,3-4,6H2,1-2H3,(H,12,13,14,15)
• InChI Key: ONMHHBZMMZOSSS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC3=C2C=NN3)S(=O)(=O)C
• Molecular Formula: C11H16N6O2S
• Molecular Weight: 296.35 g/mol

Description

N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide is a useful research compound. Its molecular formula is C11H16N6O2S and its molecular weight is 296.35 g/mol. The purity is usually 95%.
The exact mass of the compound N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide is 296.10554495 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

CDK2 Inhibition for Cancer Treatment

CDK2 (Cyclin-Dependent Kinase 2) is an attractive target for cancer therapy. Researchers have designed a novel set of small molecules based on the pyrazolo[3,4-d]pyrimidine scaffold. These compounds were synthesized as CDK2 inhibitors. Notably, most of these molecules exhibited potent cytotoxic activities against cancer cell lines, including MCF-7 and HCT-116, with IC50 values ranging from 45 to 97 nM and 6 to 99 nM, respectively. Additionally, they showed moderate activity against HepG-2 cells. .

Antimicrobial Applications

The pyrazolopyrimidine moiety, found in compounds related to our target, has been associated with antimicrobial properties. .

Antitumor Potential

The same pyrazolo[3,4-d]pyrimidine scaffold has shown promise as an antitumor agent. .

Anti-Inflammatory Activity

Certain pyrazolo[3,4-d]pyrimidine derivatives have demonstrated anti-inflammatory effects. .

Antioxidant Properties

The pyrazolo[3,4-d]pyrimidine scaffold has been associated with antioxidant activity. .

Anti-Alzheimer’s Disease Research

.

Mechanism of Action

Target of Action

The primary target of N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment .

Mode of Action

N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, particularly the transition from the G1 phase to the S phase. This disruption in the cell cycle can lead to apoptosis, or programmed cell death .

Pharmacokinetics

The compound’s effectiveness against various cell lines suggests it has sufficient bioavailability .

Result of Action

The compound shows superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values in the nanomolar range . It also shows moderate activity against HepG-2 . The compound’s action results in significant alterations in cell cycle progression and induces apoptosis within cells .